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Introduction

AMXO0035 is an investigational combination therapy consisting of sodium phenylbutyrate (PB)
and taurursodiol (TURSO), also known as tauroursodeoxycholic acid (TUDCA). The
therapeutic rationale for this combination is based on a multi-faceted approach to mitigate
neuronal cell death by simultaneously targeting two critical cellular stress pathways implicated
in neurodegeneration: Endoplasmic Reticulum (ER) stress and mitochondrial dysfunction.[1][2]
PB is a small molecule chaperone known to alleviate ER stress, while TURSO has been shown
to enhance mitochondrial function and reduce apoptosis.[3][4][5]

These application notes provide detailed protocols for a suite of cell-based assays designed to
investigate and quantify the pharmacological effects of AMX0035 on these two key pathways.
The protocols are intended to guide researchers in establishing robust in vitro systems to
assess the mechanism of action of AMX0035 and similar compounds.

Application Note 1: Assessing the Effect of
AMXO0035 on Endoplasmic Reticulum (ER) Stress
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The accumulation of misfolded proteins in the ER lumen triggers a state of cellular stress
known as ER stress, which in turn activates the Unfolded Protein Response (UPR).[6] The
UPR is a complex signaling network that aims to restore homeostasis but can trigger apoptosis
if the stress is prolonged or severe. The UPR is mediated by three main ER-transmembrane
sensors: PERK, IRE1, and ATF6.[7] The following assays are designed to measure the
activation of the UPR pathway as an indicator of ER stress and to evaluate the cytoprotective
effects of AMX0035.

Signaling Pathway: The Unfolded Protein Response
(UPR)

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3701721/
https://www.novusbio.com/support/upr-and-er-stress-faqs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

ER Lumen
,/ ———————————— \\
Misfolded Proteins | _ 4 BiP/GRP78 )
[N _-
. . e
T T 1
Lo
activates agtivates_____{________ activates
1 }
: :
'l ER Membrane i

Cytosol / Nucle

phosphorylates splices translocatgs to

XBP1u mRNA
XBP1s mRNA Golgi
translates to cleaves

translation

\4
Translation
AT ATF6 (cleaved)
activate agtivate agtivate
transcription traIcription transcription

UPR Target Genes
(e.g., CHOP, BiP)

can lead to

-~

Apoptosis

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Downstream Analysis

RNA Extraction qP_CR
M &CcDNA Synthesis (CHOP, BiP mRNA)
Seed Cells Pre-treat with AMX0035 Induce ER Stress Harvest Cells
(e.g., SH-SY5Y) (or PB, TURSO alone) (e.g., Tunicamycin) (Time Course)
Protein Lysate v‘l{-’eESS}Zn,Slete
Preparation (p- | ATFS,
CHOP, BiP)

Mitochondrial Assays
1N
Seahorse XF OCR
(Respiration)
1N
Seed Cells Pre-treat with AMX0035 Induce Mitochondrial Stress . ATP Luminescence
(e.g., SH-SY5Y) (or PB, TURSO alone) (e.g., CCCP, Rotenone) Assay

(Membrane Potential)

JC-1 Staining T

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.mndassociation.org/research/clinical-trials/treatment-trials/amx0035
https://www.researchgate.net/figure/TUDCA-prevents-CCCP-induced-mitochondrial-dysfunction-SH-SY5Y-cells-were-treated-with_fig2_308877391
https://read.qxmd.com/read/40567071/impact-of-tauroursodeoxycholic-acid-and-4-phenylbutyric-acid-on-mitochondrial-functions-and-morphology-of-sh-sy5y-cells?gs=0&token=%2B2jBBe0wsYq%2BVjT%2FKQs1qUasfgUe2Zbc53zG9sIbVvJZ6pwZGkHBbt5eg8RTq4QhDJ%2FH588wdHp9zstJCjx9bpywZ47pLcBni6E9TzIfZBCpM7EyPsfM89iGK1Yc2OgmM0VGWAwPjTfb8oSPohg4a27uXfxUFI%2BnR%2BbMjsm67vuOPOxfNqqxm8niUKwC8Vyh9PvYme0kcpcKavuLWca3wAs%2BphBVaErfVXwfrwJtOAH%2BKEoa2B3HKqSmv65pynlCcOVDYmlByEZxyIwmhY07eOelWqAI4rEAD%2BcDo6hA5NYq5ERHiShhSCjzQCFCIa2XXRuovayjnnoN0oQpwBFvsg%2BBqEYzHQAfVBBE0ySRB4GAmxKa5xIofIh2lYxIRx54IegOs3DYGC%2BMSHQlJY2z65eoPh6I364aToJcptZeoo6XRERIhRofeO1cSy6TS0ou
https://read.qxmd.com/read/40567071/impact-of-tauroursodeoxycholic-acid-and-4-phenylbutyric-acid-on-mitochondrial-functions-and-morphology-of-sh-sy5y-cells?gs=0&token=%2B2jBBe0wsYq%2BVjT%2FKQs1qUasfgUe2Zbc53zG9sIbVvJZ6pwZGkHBbt5eg8RTq4QhDJ%2FH588wdHp9zstJCjx9bpywZ47pLcBni6E9TzIfZBCpM7EyPsfM89iGK1Yc2OgmM0VGWAwPjTfb8oSPohg4a27uXfxUFI%2BnR%2BbMjsm67vuOPOxfNqqxm8niUKwC8Vyh9PvYme0kcpcKavuLWca3wAs%2BphBVaErfVXwfrwJtOAH%2BKEoa2B3HKqSmv65pynlCcOVDYmlByEZxyIwmhY07eOelWqAI4rEAD%2BcDo6hA5NYq5ERHiShhSCjzQCFCIa2XXRuovayjnnoN0oQpwBFvsg%2BBqEYzHQAfVBBE0ySRB4GAmxKa5xIofIh2lYxIRx54IegOs3DYGC%2BMSHQlJY2z65eoPh6I364aToJcptZeoo6XRERIhRofeO1cSy6TS0ou
https://pmc.ncbi.nlm.nih.gov/articles/PMC3701721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3701721/
https://www.novusbio.com/support/upr-and-er-stress-faqs
https://www.novusbio.com/support/upr-and-er-stress-faqs
https://www.benchchem.com/product/b10856058/docs#application-notes-and-protocols-for-cell-based-assays-of-amx0035
https://www.benchchem.com/product/b10856058/docs#application-notes-and-protocols-for-cell-based-assays-of-amx0035
https://www.benchchem.com/product/b10856058/docs#application-notes-and-protocols-for-cell-based-assays-of-amx0035
https://www.benchchem.com/product/b10856058/docs#application-notes-and-protocols-for-cell-based-assays-of-amx0035
https://www.benchchem.com/product/b10856058?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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